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molecular formula C12H13FN2 B8567532 2-Fluoro-4-piperidin-1-ylbenzonitrile

2-Fluoro-4-piperidin-1-ylbenzonitrile

Cat. No. B8567532
M. Wt: 204.24 g/mol
InChI Key: QZBVWYSSMTYCGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

4-bromo-2-fluorobenzonitrile (119 mg, 0.59 mmol), Piperidine (0.059 mL, 0.59 mmol), Palladium(II) acetate (6.68 mg, 0.03 mmol), dicyclohexyl(2',4',6'-triisopropylbiphenyl-2-yl)phosphine (14.18 mg, 0.03 mmol) and sodium tert-butoxide (57.2 mg, 0.59 mmol) were suspended in toluene (4 mL) and tBuOH (0.800 mL) and heated to 160°C for 10 minutes in the microwave. LCMS indicated incomplete reaction, thus, the reaction mixture was heated to 160°C for a further 20 minutes. Still incomplete reaction however, the reaction mixture was diluted with EtOAc (10 mL), and washed sequentially with water (10 mL), and saturated brine (10 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 100% EtOAc in isohexane. A yellow oil (60mg) was isolated but NMR revealed this not be the desired product. No further work done.
Quantity
0.000595 mol
Type
reagent
Reaction Step One
Quantity
0.004 L
Type
solvent
Reaction Step Two
Quantity
0.000595 mol
Type
reactant
Reaction Step Three
Quantity
0.000595 mol
Type
reactant
Reaction Step Four
Quantity
2.97e-05 mol
Type
catalyst
Reaction Step Five
Quantity
2.97e-05 mol
Type
catalyst
Reaction Step Five

Identifiers

CUSTOM
149
reaction index
NAME
0.0 [Unassigned] Unrecognized
reaction type

Inputs

Step One
Name
Quantity
0.000595 mol
Type
reagent
Smiles
CC(C)(C)[O-].[Na+]
Step Two
Name
Quantity
0.004 L
Type
solvent
Smiles
CC1=CC=CC=C1
Step Three
Name
Quantity
0.000595 mol
Type
reactant
Smiles
C1CCNCC1
Step Four
Name
Quantity
0.000595 mol
Type
reactant
Smiles
C1=CC(=C(C=C1Br)F)C#N
Step Five
Name
Quantity
2.97e-05 mol
Type
catalyst
Smiles
CC(C)C1=CC(=C(C(=C1)C(C)C)C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4)C(C)C
Name
Quantity
2.97e-05 mol
Type
catalyst
Smiles
CC(=O)O.CC(=O)O.[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 (± 10) °C
Other

Outcomes

Product
Name
Type
product
Smiles
C1CCN(CC1)C2=CC(=C(C=C2)C#N)F
Measurements
Type Value Analysis
YIELD 49.37%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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